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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specifications and
characterization of the BX048 magnet, a high-strength neodymium-iron-boron (NdFeB)
permanent magnet. The information is intended for researchers, scientists, and drug
development professionals who may utilize such magnets in their experimental setups, for
example, in magnetic separation, cell sorting, or magnetic resonance imaging (MRI)
applications.

Core Specifications

The BX048 is a grade N42 neodymium block magnet. Its quantitative properties have been
summarized from various sources to provide a clear and concise reference.

Physical and Mechanical Properties
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Property Value Unit
Dimensions (LXx W x T) 1x1/4%x1/2 inches
25.4x6.35x12.7 mm
Tolerances +0.004 inches
+0.1 mm
Weight 0.542 0z
15.37 g
] Neodymium, Iron, Boron
Material -
(NdFeB)
_ _ Nickel-Copper-Nickel (Ni-Cu-
Plating/Coating ) -
Ni)
Magnetic Properties
Property Value Unit
Grade N42 -
Magnetization Direction Through Thickness -
Pull Force ~18.71 lbs
~8.49 kg
Surface Field ~4876 - 5876 Gauss
Maximum Operating
176 /80 °F/°C
Temperature
Residual Induction (Br) 13,200 Gauss
1.32 Tesla
Maximum Energy Product
42 MGOe
(BHmax)
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Experimental Protocols for Magnetic
Characterization

The following sections outline the methodologies for determining the key magnetic properties of
permanent magnets like the BX048. These protocols are based on industry standards and best
practices. For rigorous and certified testing, it is recommended to consult the full text of the
referenced standards.

Pull Force Measurement

Objective: To determine the force required to detach the magnet from a standardized flat, mild
steel plate.

Methodology:

e Apparatus: A force gauge (digital or spring-based) with a suitable fixture to hold the magnet
and a thick, flat, clean, and un-coated mild steel test plate. The thickness of the plate should
be sufficient to prevent magnetic saturation.

e Procedure:

o

The magnet is placed on the center of the steel plate.

o The force gauge is attached to the magnet, ensuring the pulling force will be applied
perpendicularly to the plate's surface.

o A gradually increasing force is applied until the magnet detaches from the plate.

o The peak force reading on the gauge at the moment of detachment is recorded as the pull
force.

o The measurement is repeated multiple times to ensure accuracy and consistency, and the
average value is reported.

This test is a practical measure of the magnet's holding strength in direct contact with a
ferromagnetic material.
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Magnetic Field Strength Measurement

Objective: To measure the magnetic flux density (surface field) at a specific point on the
magnet's surface.

Methodology:
o Apparatus: A Gaussmeter or Teslameter equipped with a Hall effect probe.

e Procedure:

[¢]

The Gaussmeter is zeroed in a magnetic field-free environment.

o The Hall probe is brought into contact with the surface of the magnet at the desired
measurement point (typically the center of a pole face).

o The probe is held perpendicular to the magnet's surface.

o The reading on the Gaussmeter, representing the magnetic flux density in Gauss or Tesla,
is recorded.

o Measurements can be taken at multiple points to map the magnetic field distribution
across the surface.

B-H Curve (Hysteresis Loop) Analysis

Objective: To characterize the intrinsic magnetic properties of the magnet material, including
remanence (Br), coercivity (Hc), and maximum energy product (BHmax).

Methodology:

» Apparatus: A hysteresigraph (also known as a B-H loop tracer or permeameter). This
instrument consists of an electromagnet to generate a controlled magnetic field, a sensing
coil to measure the magnetic flux in the sample, and a system to measure the applied
magnetic field.

e Procedure:
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o A sample of the magnet material is placed within the electromagnet of the hysteresigraph.
o The sample is first magnetized to saturation by applying a strong magnetic field.

o The applied magnetic field is then cycled from a maximum positive value to a maximum
negative value and back, while the corresponding magnetic flux density (B) within the
material is measured.

o The data of B versus the applied magnetic field (H) is plotted to generate the B-H curve or
hysteresis loop.

o Key parameters are extracted from this curve:

» Remanence (Br): The magnetic induction remaining in the material after the applied
magnetic field is removed (H=0).

» Coercivity (Hc): The intensity of the reverse magnetic field required to demagnetize the
material completely (B=0).

» Maximum Energy Product (BHmax): The point on the demagnetization curve (the
second quadrant of the B-H loop) where the product of B and H is at its maximum.

This analysis provides fundamental data on the magnet's performance and its resistance to
demagnetization. The standard test method for these measurements on high-coercivity
permanent magnets is detailed in ASTM A977/A977M.[1][2][3][4] An equivalent international
standard is IEC 60404-5.[5][6][7][8][9]

Visualizations

The following diagrams illustrate key concepts related to the BX048 magnet's properties and
testing.

Caption: Logical relationship of BX048 magnet's core properties.
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Caption: Experimental workflow for characterizing the BX048 magnet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the BX048 Neodymium Magnet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3268316#bx048-magnet-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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